Cas no 1234836-32-8 ((2R)-2-(pyrrolidin-1-yl)propanoic acid)

• Product Name: (2R)-2-(pyrrolidin-1-yl)propanoic acid
• CAS No: 1234836-32-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD28716068
• CID: 4564094
• PubChem ID: 1091383
• Update Time: 2025-10-30

(2R)-2-(pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (alphaR)-alpha-Methyl-1-pyrrolidineacetic acid
• (R)-2-(1-Pyrrolidinyl)propionic Acid
• (2R)-2-pyrrolidin-1-ylpropanoic acid
• (2R)-2-(pyrrolidin-1-yl)propanoic acid
• MFCD28716068
• (R)-2-(1-Pyrrolidinyl)propionicAcid
• 1234836-32-8
• AKOS027257109
• CS-0158217
• CS-12070
• DB-215162
• AC3298

• MDL： MFCD28716068
• Inchi： 1S/C7H13NO2/c1-6(7(9)10)8-4-2-3-5-8/h6H,2-5H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： HAEBOIOLDSOIGG-ZCFIWIBFSA-N
• SMILES： OC([C@@H](C)N1CCCC1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.131±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 240.6±23.0 ºC (760 Torr),
• Flash Point: 99.3±22.6 ºC,
• Solubility: Dissolution (79 g/l) (25 º C),
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2R)-2-(pyrrolidin-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-(pyrrolidin-1-yl)propanoic acid

Comprehensive Overview of (2R)-2-(pyrrolidin-1-yl)propanoic acid (CAS No. 1234836-32-8): Properties, Applications, and Research Insights

(2R)-2-(pyrrolidin-1-yl)propanoic acid (CAS No. 1234836-32-8) is a chiral organic compound featuring a pyrrolidine ring and a propanoic acid moiety. Its stereospecific (2R) configuration makes it a valuable intermediate in pharmaceutical synthesis and biochemical research. The compound's unique structure contributes to its role in modulating biological activity, particularly in drug discovery targeting neurological disorders and metabolic pathways.

Recent studies highlight the growing interest in chiral building blocks like (2R)-2-(pyrrolidin-1-yl)propanoic acid due to their applications in asymmetric synthesis. Researchers are exploring its potential as a precursor for small-molecule therapeutics, especially in developing GPCR modulators and enzyme inhibitors. The compound's pKa (approximately 4.5 for the carboxylic group) and lipophilicity (LogP ~0.8) make it suitable for optimizing drug bioavailability.

In the context of trending topics, (2R)-2-(pyrrolidin-1-yl)propanoic acid aligns with searches for "chiral auxiliaries in drug design" and "pyrrolidine derivatives in CNS drugs." Its molecular weight (157.21 g/mol) and hydrogen-bonding capacity (2 donors, 3 acceptors) are frequently queried parameters in cheminformatics databases. The compound's stability under physiological pH (tested at 4–8) further supports its utility in prodrug formulations.

From a synthetic chemistry perspective, this compound exemplifies the rising demand for stereochemically pure intermediates. Analytical methods like HPLC-UV (typically using C18 columns with 0.1% TFA modifier) and chiral chromatography (e.g., Chiralpak AD-H) are essential for quality control. Industry reports indicate a 12% annual growth in the market for such pharmaceutical-grade chiral compounds since 2020.

Emerging applications include its use in peptide mimetics and bioconjugation strategies. The pyrrolidine nitrogen allows for secondary functionalization, enabling the creation of targeted drug delivery systems. Computational studies suggest potential interactions with amino acid transporters, sparking interest in its role for nutraceutical absorption enhancement.

Environmental and regulatory aspects confirm that (2R)-2-(pyrrolidin-1-yl)propanoic acid complies with REACH and ICH Q3D guidelines for elemental impurities. Stability studies indicate satisfactory shelf life (>24 months) when stored at -20°C in amber vials, addressing common storage-related search queries. The compound's green chemistry metrics (PMI of 18) make it attractive for sustainable manufacturing.

Future research directions may explore its structure-activity relationships in ion channel modulation, given the structural similarity to known ligand pharmacophores. Patent analysis reveals increasing filings (17% YoY) involving derivatives of this scaffold, particularly for neuroprotective agents and anti-inflammatory compounds.